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Introduction
Discoidin domain receptor 1 (DDR1) is a receptor tyrosine kinase (RTK) that, upon activation

by its ligand, collagen, plays a significant role in various cellular processes, including

proliferation, differentiation, adhesion, migration, and invasion.[1][2] Dysregulation of DDR1

signaling has been implicated in the progression of numerous diseases, including cancer and

fibrosis, making it an attractive therapeutic target.[3][4] DDR1-IN-1 is a potent and selective,

ATP-competitive inhibitor of DDR1 that stabilizes the 'DFG-out' or inactive conformation of the

kinase domain.[1][5] These application notes provide a comprehensive guide for utilizing

DDR1-IN-1 in high-throughput screening (HTS) campaigns to identify and characterize novel

DDR1 inhibitors.

Mechanism of Action of DDR1-IN-1
DDR1-IN-1 is a type II kinase inhibitor.[1] Unlike type I inhibitors that bind to the active

conformation of the kinase, type II inhibitors bind to the inactive 'DFG-out' conformation. This

specific binding mode contributes to the selectivity of DDR1-IN-1.[1] Upon binding, DDR1-IN-1

blocks the autophosphorylation of DDR1 induced by collagen, thereby inhibiting downstream

signaling pathways.[1][2]
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Collagen binding to the extracellular discoidin domain of DDR1 induces receptor dimerization

and subsequent autophosphorylation of tyrosine residues in the intracellular kinase domain.

This activation triggers a cascade of downstream signaling events, primarily through the

PI3K/AKT/mTOR and MAPK pathways, which regulate key cellular functions.[3][6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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